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Compound of Interest

Compound Name: n-Butyl L-Lactate

Cat. No.: B12349109

Get Quote

Mechanistic Overview: The Vulnerability of the Ester
Bond
As a Senior Application Scientist, I frequently encounter formulation failures traced back to the

mishandling of n-Butyl L-Lactate (CAS 34451-19-9). While this chiral ester is highly valued as

a green solvent and cosurfactant in the synthesis of solid lipid nanoparticles and

microemulsions[1], its structural integrity is entirely dependent on its ester linkage.

n-Butyl L-Lactate is highly moisture-sensitive[2][3]. When exposed to ambient humidity,

elevated temperatures, or trace acidic/basic impurities, it undergoes hydrolysis[4]. This

cleavage regenerates L-lactic acid and n-butanol. In a precision environment—such as drug

development—this degradation is catastrophic. The generation of L-lactic acid lowers the pH,

while the release of n-butanol drastically alters the solvent's polarity and Hydrophilic-Lipophilic

Balance (HLB), leading to phase separation in emulsions and unpredictable nanoparticle

sizing.

Quantitative Data: Physico-Chemical Stability
Parameters
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To troubleshoot effectively, you must understand the baseline physical properties of intact n-
Butyl L-Lactate. Deviations from these parameters indicate degradation.

Property Value
Clinical / Experimental
Significance

Molecular Weight 146.18 g/mol [5]
Baseline for GC-MS (m/z 146)

and stoichiometric calculations.

Boiling Point 185–187 °C[1]

High boiling point allows for

stable thermal processing, but

prolonged heat accelerates

hydrolysis.

Melting Point -28 °C[1]
Remains liquid under standard

cold-storage conditions.

Density 0.984 g/mL (at 25 °C)[1]
Crucial for volumetric dosing in

microemulsion formulations.

Water Solubility 42 g/L (at 25 °C)[2]

Moderate solubility; excess

water partitioning drives

hydrolysis.

Flash Point 69 °C (Closed Cup)[1]

Combustible liquid[3]; requires

spark-free, temperature-

controlled storage.

Optimal Storage <15 °C, Dark, Dry[6]

Minimizes thermal kinetic

energy required for ester bond

cleavage.

Expected Shelf Life 1,095 Days[2]

Only valid if stored strictly

under inert, desiccated

conditions.

Troubleshooting Guide & FAQs
Q1: Why is the pH of my n-Butyl L-Lactate stock solution dropping over time, accompanied by

a sharp, alcoholic odor? A: This is the definitive hallmark of ester hydrolysis. Because n-Butyl
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L-Lactate is moisture-sensitive, water ingress cleaves the ester bond to yield L-lactic acid and

n-butanol[4]. The accumulation of free L-lactic acid causes the pH drop, while the volatile n-

butanol generates the alcoholic odor. Causality: If used in nanoparticle synthesis, the excess

acid can denature sensitive APIs, and the butanol will act as an uncontrolled cosurfactant,

ruining micelle formation[1]. Resolution: Immediately discard the degraded batch. For future

batches, store under an inert gas blanket (Argon/Nitrogen) in tightly sealed, dark containers at

<15 °C[6].

Q2: My microemulsion formulations are failing (phase separation) when using an older batch of

n-Butyl L-Lactate. Why? A: n-Butyl L-Lactate acts as a medium-boiling solvent and

cosurfactant in microemulsions[1]. When it degrades, the system's HLB is drastically altered. n-

Butanol is a much stronger, more water-soluble cosurfactant than the intact ester. It

prematurely partitions into the aqueous phase, disrupting interfacial tension and causing

immediate phase separation. Resolution: Implement the self-validating QC protocol (below)

before formulation. Do not rely solely on the 1,095-day shelf-life metric[2], as improper handling

voids this timeline.

Q3: Can I store n-Butyl L-Lactate in standard plastic carboys to save space? A: Absolutely

not. n-Butyl L-Lactate is a potent solvent that can dissolve or swell certain plastics, including

polyurethanes and acrylic resins[4]. Furthermore, permeable plastics allow atmospheric

moisture ingress, triggering hydrolysis. Resolution: Store strictly in amber glass bottles or high-

density polyethylene (HDPE) containers with PTFE-lined caps to prevent both solvent leaching

and moisture penetration.

Self-Validating Experimental Protocol: n-Butyl L-
Lactate Integrity Assessment
Do not assume solvent integrity based on visual clarity alone. Before utilizing n-Butyl L-
Lactate in critical drug development workflows, execute this self-validating, step-by-step

methodology to quantify degradation.

Step 1: Karl Fischer (KF) Titration for Moisture Content Rationale: Water is the primary reactant

in hydrolysis. Monitoring it predicts future instability.

Calibrate a volumetric Karl Fischer titrator using a certified water standard.
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Syringe 1.0 mL of the n-Butyl L-Lactate sample directly from the storage vessel through a

septum to avoid atmospheric exposure.

Inject into the KF titration vessel and record the water content.

Validation Threshold: Moisture must be <0.1%. Higher values necessitate drying over

activated 3Å molecular sieves before use.

Step 2: Acid-Base Titration for Free Lactic Acid Rationale: Quantifies the exact extent of past

hydrolysis by measuring the L-lactic acid byproduct.

Dissolve 5.0 g of the n-Butyl L-Lactate sample in 50 mL of pre-neutralized anhydrous

ethanol.

Add 3 drops of phenolphthalein indicator (1% in ethanol).

Titrate dropwise with standardized 0.1 N NaOH under continuous magnetic stirring.

Stop titration when a faint pink endpoint persists for >30 seconds.

Validation Threshold: Calculate the acid value. An acid value >0.5 mg KOH/g indicates

unacceptable ester degradation. The batch must be repurposed or discarded.

Step 3: GC-MS Profiling (Definitive Structural Confirmation) Rationale: Confirms the presence

of the intact ester and detects the n-butanol cleavage product.

Dilute the sample 1:100 in anhydrous dichloromethane (DCM).

Inject 1 µL into a GC-MS equipped with a standard non-polar capillary column (e.g., HP-

5MS).

Set the oven temperature program: Initial 50 °C (hold 2 min), ramp 10 °C/min to 200 °C.

Validation Threshold: Confirm the primary peak (m/z 146) corresponds to n-Butyl L-
Lactate[5]. The area of the n-butanol peak (m/z 74) must be <1% of the total integrated

area.
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System Visualization: Degradation & QC Workflow
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Fig 1. n-Butyl L-Lactate hydrolysis pathway and corresponding self-validating QC workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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